Cas no 2427-70-5 (2-Quinoxalinamine,7-chloro-)

• Product Name: 2-Quinoxalinamine,7-chloro-
• CAS No: 2427-70-5
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 251207
• PubChem ID: 601662
• Update Time: 2025-04-19

2-Quinoxalinamine,7-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinamine,7-chloro-
• 2-Amino-7-chloroquinoxaline
• Quinoxaline,2-amino-7-chloro- (6CI,7CI,8CI)
• 7-chloroquinoxalin-2-ylamine
• 2427-70-5
• SCHEMBL629582
• 7-Chloro-2-quinoxalinamine #
• 7-chloroquinoxalin-2-amine
• 7-chloro-2-aminoquinoxaline

• Inchi： 1S/C8H6ClN3/c9-5-1-2-6-7(3-5)12-8(10)4-11-6/h1-4H,(H2,10,12)
• InChI Key： YQUJKPWSJHLFEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC(=CN=2)N

Computed Properties

• Exact Mass: 179.02518
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines